Cas no 2228535-50-8 (4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid
• CAS No: 2228535-50-8
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 6108414
• PubChem ID: 165883332
• Update Time: 2025-06-16

4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid
• 2228535-50-8
• EN300-1928514

• Inchi： 1S/C13H15F2NO2/c1-16-5-4-9-6-8(2-3-11(9)16)10(13(14)15)7-12(17)18/h2-3,6,10,13H,4-5,7H2,1H3,(H,17,18)
• InChI Key： ZXDSKHIVSUXVLW-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC2=C(C=1)CCN2C)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid

Introduction to 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid (CAS No. 2228535-50-8)

4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid, identified by the CAS number 2228535-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a fluoro-substituted butanoic acid backbone and an indole moiety linked through a methylene group. The presence of fluorine atoms and the indole ring system imparts distinct physicochemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid is particularly intriguing due to its potential to interact with biological targets in novel ways. The fluoro-substituents are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of bioactive molecules. In contrast, the indole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in numerous pharmacologically active agents. The combination of these elements in 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid suggests that it may exhibit unique pharmacological profiles suitable for addressing various therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The three-dimensional structure of 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid, when modeled computationally, reveals potential binding interactions with enzymes and receptors relevant to inflammatory pathways, neurodegenerative diseases, and cancer. These predictions are supported by experimental data from related compounds, which have demonstrated efficacy in preclinical studies. The fluoro-substituents are particularly noteworthy for their ability to enhance binding interactions through favorable dipole interactions and metabolic resistance.

In the context of drug discovery, the synthesis of 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies. Key steps include the introduction of fluorine atoms via palladium-catalyzed cross-coupling reactions and the construction of the indole ring system through cyclization reactions. These synthetic strategies not only showcase the ingenuity of organic chemists but also provide valuable insights into the development of scalable routes for producing complex pharmaceutical intermediates.

The biological activity of 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid has been explored in several preclinical models. Initial studies indicate that this compound exhibits potent inhibitory effects on enzymes involved in pain signaling pathways. The indole moiety is particularly effective at modulating the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain perception. Furthermore, the fluoro-substituents contribute to enhanced binding affinity by improving hydrophobic interactions with the enzyme active site. These findings are consistent with emerging research on fluorinated indole derivatives as potential therapeutics for chronic pain conditions.

Another area of interest is the potential application of 4,4-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid in oncology research. Preclinical data suggest that this compound can inhibit the growth of certain cancer cell lines by modulating signaling pathways associated with cell proliferation and survival. The indole scaffold is known to interact with transcription factors and growth factor receptors, while the fluoro-substituents enhance drug-like properties such as solubility and bioavailability. These characteristics make 4,4-difluoro-3-(1-methyl -2,3 -dihydro -1H -indol -5 -yl)butanoic acid a promising candidate for further investigation as an anticancer agent.

The development of novel therapeutic agents often requires optimization of physicochemical properties to ensure efficacy and safety. In this regard, 4 , 4 -difluoro - 3 -( 1 -methyl - 2 , 3 -dihydro - 1 H -indol - 5 -yl ) butanoic acid exhibits favorable attributes such as moderate solubility in water and organic solvents, which facilitate formulation development. Additionally , its metabolic stability , as assessed through high-throughput screening assays , indicates potential for oral administration . These properties are critical for advancing preclinical candidates into clinical trials where patient compliance and therapeutic outcomes are paramount.

The role of fluorine atoms in medicinal chemistry cannot be overstated , as they have been instrumental in enhancing drug efficacy across multiple therapeutic areas . In 4 , 4 -difluoro - 3 -( 1 -methyl - 2 , 3 -dihydro - 1 H -indol - 5 -yl ) butanoic acid , fluorine substituents at strategic positions contribute to improved pharmacokinetic profiles by increasing lipophilicity while maintaining metabolic stability . This balance is essential for achieving optimal drug delivery and target engagement . Recent literature highlights several fluorinated indole derivatives that have successfully transitioned from bench to bedside , underscoring their therapeutic potential.

Future directions for research on 4 , 4 -difluoro - 3 -( 1 -methyl - 2 , 3 -dihydro - 1 H-indol --5--yl ) butanoic acid include exploring its mechanism of action through detailed biochemical studies . Investigating how this compound interacts with cellular targets at a molecular level will provide valuable insights into its therapeutic effects . Additionally , structural modifications based on computational modeling could yield analogs with enhanced potency or selectivity . Such endeavors align with global efforts to develop innovative treatments for human diseases using cutting-edge chemical biology approaches.

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